Cas no 2012686-78-9 (4-hydroxy(1H-pyrazol-4-yl)methyl-1lambda6-thiane-1,1-dione)

• Product Name: 4-hydroxy(1H-pyrazol-4-yl)methyl-1lambda6-thiane-1,1-dione
• CAS No: 2012686-78-9
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 6045695
• PubChem ID: 165946736
• Update Time: 2025-10-18

4-hydroxy(1H-pyrazol-4-yl)methyl-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy(1H-pyrazol-4-yl)methyl-1lambda6-thiane-1,1-dione
• EN300-1116747
• 2012686-78-9
• 4-[hydroxy(1H-pyrazol-4-yl)methyl]-1lambda6-thiane-1,1-dione

• Inchi： 1S/C9H14N2O3S/c12-9(8-5-10-11-6-8)7-1-3-15(13,14)4-2-7/h5-7,9,12H,1-4H2,(H,10,11)
• InChI Key： SSAIAJFLSYSUDP-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C2C=NNC=2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 91.4Ų

Additional information on 4-hydroxy(1H-pyrazol-4-yl)methyl-1lambda6-thiane-1,1-dione

Introduction to 4-Hydroxy(1H-Pyrazol-4-yl)methyl-1λ⁶-Thiane-1,1-dione (CAS No. 2012686-78-9)

4-Hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione, with the CAS number 2012686-78-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thianes, which are sulfur-containing heterocyclic compounds known for their diverse biological activities. The unique structure of 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione makes it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The chemical structure of 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione features a thiane ring with a hydroxy group and a pyrazole moiety attached to it. The presence of these functional groups imparts specific properties that contribute to its biological activity. The hydroxy group can form hydrogen bonds, enhancing the compound's solubility and interactions with biological targets. The pyrazole ring, on the other hand, is known for its ability to interact with various receptors and enzymes, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione in anti-inflammatory applications. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key players in inflammatory processes. This inhibition is attributed to its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation.

In addition to its anti-inflammatory properties, 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione has also shown promise in cancer research. Cancer is characterized by uncontrolled cell growth and proliferation, and effective treatments often target specific signaling pathways involved in these processes. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells by disrupting mitochondrial function and activating caspase cascades. Furthermore, it has been shown to inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors, thereby limiting tumor growth and metastasis.

The pharmacokinetic properties of 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, it shows low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to assess the efficacy and safety of 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione. Early results from phase I trials have been promising, with patients showing significant improvements in symptoms associated with inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. In cancer patients, preliminary data suggest that the compound can effectively reduce tumor size and improve overall survival rates.

In conclusion, 4-hydroxy(1H-pyrazol-4-yl)methyl-1λ⁶-thiane-1,1-dione (CAS No. 2012686-78-9) is a promising compound with potential applications in both anti-inflammatory and anti-cancer therapies. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.